ethyl 6-acetyl-2-(4-(N-cyclohexyl-N-methylsulfamoyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate

• IUPAC Name: ethyl 6-acetyl-2-[[4-[cyclohexyl(methyl)sulfamoyl]benzoyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate
• InChI: InChI=1S/C26H33N3O6S2/c1-4-35-26(32)23-21-14-15-29(17(2)30)16-22(21)36-25(23)27-24(31)18-10-12-20(13-11-18)37(33,34)28(3)19-8-6-5-7-9-19/h10-13,19H,4-9,14-16H2,1-3H3,(H,27,31)
• InChI Key: AQNCHTPHRHKRBP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCN(C2)C(=O)C)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C4CCCCC4
• Molecular Formula: C26H33N3O6S2
• Molecular Weight: 547.7 g/mol

Description

Ethyl 6-acetyl-2-(4-(N-cyclohexyl-N-methylsulfamoyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate is a useful research compound. Its molecular formula is C26H33N3O6S2 and its molecular weight is 547.69. The purity is usually 95%.
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Scientific Research Applications

Catalytic Synthesis and Chemical Transformations

Phosphine-Catalyzed Annulation

A study by Zhu et al. explores the [4 + 2] annulation reaction involving ethyl 2-methyl-2,3-butadienoate and N-tosylimines in the presence of an organic phosphine catalyst. This process yields ethyl 6-substituted-1-(4-tosyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylates with high regioselectivity and diastereoselectivities, indicating the potential for synthesizing highly functionalized tetrahydropyridines (Zhu, Lan, & Kwon, 2003).

Heterocyclic Compound Synthesis

Pyrido and Thieno Pyrimidines

Bakhite et al. developed a synthesis pathway for novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines, pyrido[3″,2″:4′,5′]thieno[3′,2′:4,5]pyrimido[l,6‐a]benzimidazoles, and related fused systems. Their work highlights the versatility of ethyl 4-aryl-3-cyano-6-methyl-2-thioxo-1,2-dihydropyridine-5-carbonylates in generating a variety of heterocyclic compounds (Bakhite, Al‐Sehemi, & Yamada, 2005).

Antimicrobial Activity

Pyridothienopyrimidine Derivatives

Another study by Bakhite, Abdel-rahman, and Al-Taifi on pyrido[3′,2′:4,5]thieno[3,2-d]-pyrimidine derivatives evaluates their antimicrobial activities. This indicates the potential pharmaceutical application of such compounds in combating microbial infections (Bakhite, Abdel-rahman, & Al-Taifi, 2004).

Microwave-Promoted Synthesis

Pyridine Carboxamides and tert-Carboximides

Su et al. reported the synthesis of pyridine carboxamides and pyridine tert-carboximides from 6-acetylpyridine-2-carboxylic acid using microwave-promoted techniques. This highlights the efficiency of microwave-assisted synthesis in producing novel compounds (Su, Zhao, Zhang, & Qin, 2009).

Novel Compound Synthesis

Pyrazolopyridine Products

Ghaedi et al. described an efficient synthesis route for novel ethyl-1,3,4-triphenyl-1H-pyrazolo[3,4-b]pyridine-6-carboxylate products, showcasing the versatility of condensation reactions involving pyrazole-5-amine derivatives (Ghaedi, Bardajee, Mirshokrayi, Mahdavi, Shafiee, & Akbarzadeh, 2015).